Cas no 133841-05-1 (7-Methoxy-1H-indazole)

• Product Name: 7-Methoxy-1H-indazole
• CAS No: 133841-05-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD08752584
• CID: 823362
• PubChem ID: 10441839
• Update Time: 2025-04-19

7-Methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1H-indazole
• 7-METHOXY-1H-INDAZOLE-3-CARBONYL CHLORIDE
• 1H-Indazole, 7-methoxy-
• 7-METHOXYINDAZOLE
• QCBANHQTMCETBI-UHFFFAOYSA-N
• BDBM50099399
• TRA0059918
• RP01575
• PB32675
• SY032798
• Y7436
• ST24045679
• AM20020408
• SCHEMBL18003573
• Z1198182195
• CHEMBL15921
• EN300-205551
• MFCD08752584
• AS-8550
• 1429222-35-4
• 7-Methoxy-2H-indazole
• PD183140
• 133841-05-1
• SCHEMBL5483794
• AKOS006290288
• DB-062996
• DTXCID10390702
• W-205431
• A806688
• AC-29510
• CS-0043993
• DTXSID90439880

• MDL： MFCD08752584
• Inchi： 1S/C8H8N2O/c1-11-7-4-2-3-6-5-9-10-8(6)7/h2-5H,1H3,(H,9,10)
• InChI Key： QCBANHQTMCETBI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C=NNC=21

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 312.5℃/760mmHg
• Flash Point: 114.6±10.6 °C
• Refractive Index: 1.647
• PSA: 37.91000
• LogP: 1.57150
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

7-Methoxy-1H-indazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles